1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one

• IUPAC Name: 1-[4-(2-methoxyethyl)piperidin-1-yl]butan-1-one
• InChI: InChI=1S/C12H23NO2/c1-3-4-12(14)13-8-5-11(6-9-13)7-10-15-2/h11H,3-10H2,1-2H3
• InChI Key: KHWAGNXMKRNRLX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCC(CC1)CCOC
• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol

Description

1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one is a synthetic compound that belongs to the class of cathinones, a group of drugs that are structurally similar to amphetamines. This compound is also known as 4-Methoxy-PVP or M-PVP and has gained popularity as a designer drug due to its stimulant effects.

Mechanism of Action

The mechanism of action of 1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one involves its interaction with the dopamine and serotonin transporters. It inhibits the reuptake of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain. This effect is responsible for the stimulant properties of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one are similar to those of other stimulant drugs. It increases the levels of dopamine and serotonin in the brain, leading to feelings of euphoria, increased energy, and heightened alertness. It also increases heart rate, blood pressure, and body temperature. Prolonged use of the compound can lead to addiction, tolerance, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one has advantages and limitations for lab experiments. Its potent dopamine reuptake inhibition makes it a useful tool for studying the dopaminergic system. However, its stimulant effects can make it difficult to use in behavioral studies as it may interfere with the animal's natural behavior. Additionally, its abuse potential and potential for toxicity limit its use in studies involving humans.

Future Directions

There are several future directions for research on 1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one. One area of interest is its potential as a treatment for depression and other mood disorders. Its ability to increase dopamine and serotonin levels in the brain may make it a useful alternative to traditional antidepressant drugs. Another area of interest is its potential as a tool for studying addiction and drug abuse. Its addictive properties may make it a useful model for studying the neural mechanisms underlying addiction. Finally, there is a need for further research on the toxicity and long-term effects of the compound, particularly in the context of its use as a designer drug.

Synthesis Methods

The synthesis of 1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one involves the reaction of 4-methoxyphenylacetonitrile with 2-(methylamino)butan-1-ol in the presence of sodium cyanoborohydride. The resulting product is then treated with hydrochloric acid to obtain 1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one. This synthesis method has been reported in the literature and has been used by researchers to obtain the compound for scientific studies.

Scientific Research Applications

1-[4-(2-Methoxyethyl)piperidin-1-yl]butan-1-one has been used in scientific research to investigate its pharmacological properties. It has been shown to act as a potent dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain. This effect is similar to that of other stimulant drugs like cocaine and amphetamines. The compound has also been found to have affinity for the serotonin transporter, which may contribute to its stimulant effects.